Cas no 2229573-01-5 (2-(5-methylthiophen-2-yl)oxyacetic acid)

• Product Name: 2-(5-methylthiophen-2-yl)oxyacetic acid
• CAS No: 2229573-01-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 6353710
• PubChem ID: 21560600
• Update Time: 2025-10-29

2-(5-methylthiophen-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)oxyacetic acid
• EN300-1820241
• 2-[(5-methylthiophen-2-yl)oxy]acetic acid
• SCHEMBL11788276
• 2229573-01-5

• Inchi： 1S/C7H8O3S/c1-5-2-3-7(11-5)10-4-6(8)9/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： HKONQZIIRBNRRK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C)OCC(=O)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(5-methylthiophen-2-yl)oxyacetic acid

Introduction to 2-(5-methylthiophen-2-yl)oxyacetic acid (CAS No: 2229573-01-5)

2-(5-methylthiophen-2-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229573-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of oxyacetic acids, which are known for their diverse biological activities and potential applications in drug development. The structural incorporation of a 5-methylthiophen-2-yl moiety into the oxyacetic acid backbone introduces unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The 5-methylthiophen-2-yl group is a key feature of this compound, contributing to its distinct electronic and steric characteristics. Thiophene derivatives are widely recognized for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of the methyl group at the 5-position enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular penetration. This structural attribute makes 2-(5-methylthiophen-2-yl)oxyacetic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. 2-(5-methylthiophen-2-yl)oxyacetic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. These findings align with the broader effort to identify new therapeutic agents that can target these critical pathways.

Additionally, the 5-methylthiophen-2-yl group has been shown to influence the redox properties of the molecule, making it a potential candidate for antioxidant applications. Oxidative stress is a hallmark of many chronic diseases, including neurodegenerative disorders and cardiovascular conditions. By scavenging reactive oxygen species (ROS), 2-(5-methylthiophen-2-yl)oxyacetic acid may help mitigate oxidative damage and protect cells from injury. This property is particularly relevant in the context of aging-related diseases, where oxidative stress plays a significant role in disease progression.

The synthesis of 2-(5-methylthiophen-2-yl)oxyacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the thiophene ring system efficiently. These synthetic approaches not only enhance the scalability of production but also allow for modifications to the core structure, enabling the exploration of analogues with enhanced biological activity.

In vitro studies have demonstrated that 2-(5-methylthiophen-2-yl)oxyacetic acid exhibits promising pharmacological effects across various cell lines. For instance, research indicates that this compound may interfere with signaling pathways involved in cell proliferation and differentiation. These effects are particularly relevant in oncology research, where modulating these pathways can lead to the development of effective anticancer therapies. Furthermore, preliminary toxicology studies suggest that 2229573-01-5 is well-tolerated at tested doses, indicating a favorable safety profile that warrants further investigation.

The integration of computational chemistry techniques has accelerated the discovery process for compounds like 2-(5-methylthiophen-2-yl)oxyacetic acid. Molecular modeling and virtual screening allow researchers to predict binding interactions between this compound and target proteins with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization before experimental validation. Such computational strategies not only save time but also provide valuable insights into the molecular mechanisms underlying the observed biological activities.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) platforms capable of testing thousands of compounds simultaneously for specific biological activities. 2229573-01-5 has been incorporated into these HTS campaigns to identify novel therapeutic targets. The results from these screens have highlighted its potential as an inhibitor of enzymes involved in metabolic syndrome, providing a rationale for further clinical investigation.

The pharmaceutical industry continues to invest heavily in developing small molecules with therapeutic potential. 2-(5-methylthiophen-2-yl)oxyacetic acid represents an exciting example of how structural innovation can lead to novel drug candidates with multiple biological effects. As research progresses, it is anticipated that this compound will play a significant role in addressing unmet medical needs across various therapeutic areas.

In conclusion, 2229573-01-5 is a structurally unique compound with compelling biological properties that make it an attractive candidate for drug development. Its ability to modulate key enzymatic pathways and its favorable safety profile position it as a promising candidate for further clinical investigation. With continued research and development, 2229573 -01 - 5 holds great promise for contributing to advancements in modern medicine.